Cas no 1787902-94-6 (4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide)

4-Cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide is a synthetic organic compound featuring a cyano-substituted benzamide core linked to a furan-containing hydroxypropyl moiety. Its structural design combines a polar cyano group with a furan heterocycle, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. The presence of both hydroxyl and amide functionalities improves solubility and reactivity, facilitating further derivatization. The furan ring may contribute to bioactivity, making it useful in drug discovery or material science research. This compound’s well-defined structure and functional group diversity make it a versatile building block for synthetic chemistry, particularly in the development of targeted bioactive molecules.
4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide structure
1787902-94-6 structure
Product Name:4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide
CAS No:1787902-94-6
MF:C16H16N2O3
MW:284.309844017029
CID:5405247
Update Time:2025-06-11

4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]benzamide
    • 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide
    • Inchi: 1S/C16H16N2O3/c1-16(20,9-14-3-2-8-21-14)11-18-15(19)13-6-4-12(10-17)5-7-13/h2-8,20H,9,11H2,1H3,(H,18,19)
    • InChI Key: OXXIVZYQHOTQCT-UHFFFAOYSA-N
    • SMILES: C(NCC(O)(C)CC1=CC=CO1)(=O)C1=CC=C(C#N)C=C1

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Additional information on 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide

Comprehensive Overview of 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide (CAS No. 1787902-94-6)

4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide, identified by its CAS No. 1787902-94-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a furan ring, a cyano group, and a hydroxypropyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

The growing demand for small-molecule therapeutics has propelled interest in compounds like 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent literature highlights its relevance in addressing drug resistance challenges, a pressing concern in oncology and infectious disease research. The compound's hydrogen-bonding capacity and lipophilic properties make it particularly valuable for optimizing bioavailability in drug candidates.

From a synthetic chemistry perspective, CAS No. 1787902-94-6 represents an interesting case study in heterocyclic compound synthesis. The incorporation of both furan and benzamide functionalities requires sophisticated protection-deprotection strategies and selective functionalization techniques. These synthetic challenges resonate with current discussions in organic chemistry forums about green chemistry approaches and atom economy in complex molecule assembly.

Analytical characterization of 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide presents intriguing opportunities for spectroscopic method development. The compound's distinct NMR fingerprint and mass spectral fragmentation pattern serve as valuable teaching examples for students learning advanced structural elucidation techniques. This aligns with the increasing emphasis on analytical chemistry education in academic curricula worldwide.

The pharmaceutical industry's focus on fragment-based drug design has brought renewed attention to compounds like 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide. Its moderate molecular weight and balanced physicochemical properties make it an ideal candidate for lead optimization programs. Recent patent literature suggests potential applications in neurodegenerative disease research, particularly in modulating protein-protein interactions, a cutting-edge area in drug discovery.

In materials science, the furan-benzamide hybrid structure of CAS No. 1787902-94-6 offers possibilities for developing novel functional materials. Researchers are investigating its potential in molecular recognition systems and supramolecular chemistry applications. The compound's ability to form hydrogen-bonded networks could contribute to advancements in smart materials design, a rapidly growing field addressing sustainability challenges.

Quality control aspects of 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide production involve sophisticated chromatographic separation techniques. The development of robust HPLC methods for this compound reflects broader industry trends toward quality by design (QbD) principles in chemical manufacturing. These methodologies ensure batch-to-batch consistency crucial for research reproducibility.

From a regulatory standpoint, the safety profile of CAS No. 1787902-94-6 remains an active area of investigation. Current in silico toxicity prediction models suggest favorable characteristics, though comprehensive ADMET studies are warranted. This aligns with the pharmaceutical industry's increasing reliance on computational chemistry tools for early-stage compound evaluation.

The commercial availability of 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide from specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement specialists often search for this compound using specific CAS number searches or structure-based queries, highlighting the importance of accurate chemical identifiers in scientific commerce. The compound's pricing and scale-up potential are frequent topics in research procurement discussions.

Future research directions for 4-cyano-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide may explore its cocrystal formation behavior or potential as a pharmacophore in multi-target drug design. These investigations would contribute to ongoing dialogues about polypharmacology approaches in modern drug development. The compound's versatility ensures its continued relevance as researchers tackle increasingly complex therapeutic challenges.

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